Cas no 1803807-42-2 (2,3-Diiodo-5-methoxybenzamide)

• Product Name: 2,3-Diiodo-5-methoxybenzamide
• CAS No: 1803807-42-2
• MF: C₈H₇I₂NO₂
• MW: 402.955626726151
• CID: 4959953
• Update Time: 2025-10-24

2,3-Diiodo-5-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Diiodo-5-methoxybenzamide

• Inchi： 1S/C8H7I2NO2/c1-13-4-2-5(8(11)12)7(10)6(9)3-4/h2-3H,1H3,(H2,11,12)
• InChI Key： SCXJKHNQQNLIBA-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C=C1C(N)=O)OC)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3

Additional information on 2,3-Diiodo-5-methoxybenzamide

Introduction to 2,3-Diiodo-5-methoxybenzamide (CAS No. 1803807-42-2)

2,3-Diiodo-5-methoxybenzamide, with the chemical abstract service (CAS) number 1803807-42-2, is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes two iodine atoms and a methoxy group attached to a benzamide framework. The presence of these functional groups imparts specific chemical and biological properties that make 2,3-Diiodo-5-methoxybenzamide a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The molecular formula of 2,3-Diiodo-5-methoxybenzamide is C₉H₇I₂NO₂, and its molecular weight is approximately 366.99 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties are crucial for its use in various experimental settings, including in vitro assays and animal models.

2,3-Diiodo-5-methoxybenzamide has been the subject of several recent studies due to its potential therapeutic applications. One notable area of research involves its use as an antitumor agent. Studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation, which are key processes in cancer therapy.

In addition to its antitumor properties, 2,3-Diiodo-5-methoxybenzamide has also been investigated for its potential as an antiviral agent. Recent research has demonstrated that this compound can effectively inhibit the replication of certain viruses, such as influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.

The pharmacokinetic properties of 2,3-Diiodo-5-methoxybenzamide have also been studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that the compound has good bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed after oral administration and exhibits a moderate half-life, which suggests that it could be administered as a once-daily dose in clinical settings.

The safety profile of 2,3-Diiodo-5-methoxybenzamide is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 2,3-Diiodo-5-methoxybenzamide (CAS No. 1803807-42-2) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in the fields of oncology and virology. Ongoing research continues to explore its mechanisms of action and optimize its use in clinical applications.